Cas no 74298-63-8 (Chlormidazole hydrochloride)
Chlormidazole hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chlorobenzyl)-2-methylbenzimidazole hcl
- 3-(4-Chlorobenzyl)-2-methyl-1H-benzimidazol-3-ium chloride
- Chlormidazole Hydrochloride
- 1-((4-Chlorophenyl)methyl)-2-methyl-1H-benzimidazole hydrochloride
- 1-p-Chlorbenzyl-2-methyl-benzimidazol hydrochlorid
- 1-p-Chlorbenzyl-2-methyl-benzimidazol hydrochlorid [German]
- 3-(4-chlorobenzyl)-2-methyl-1H-benzimi
- Benzimidazole, 1-(p-chlorobenzyl)-2-methyl-, hydrochloride
- Chlormidazole HCl
- Clomidazole hydrochloride
- Diamyceline hydrochloride
- Fungo-polycid
- Futrican hydrochloride
- H115
- Myco-polycid
- 1-[(4-chlorophenyl)methyl]-2-methyl-1H-1,3-benzodiazole hydrochloride
- EN300-1606296
- Unfungicid (TN)
- MS-24187
- Clomidazole (hydrochloride)
- Q27237143
- NS00089625
- CS-0120542
- FT-0747260
- 1-p-Chlorbenzyl-2-methylbenzimidazolhydrochlorid
- 54118-67-1
- CHLORMIDAZOLE HYDROCHLORIDE [MI]
- D07676
- SCHEMBL364033
- 1-(4-CHLOROBENZYL)-2-METHYLBENZIMIDAZOLE HYDROCHLORIDE
- DTXSID70969014
- F3000-0003
- Z111872342
- 1-(P-CHLOROBENZYL)-2-METHYL-1H-BENZIMIDAZOLE HYDROCHLORIDE
- Chlormidazole (hydrochloride)
- CHLORMIDAZOLE HYDROCHLORIDE [MART.]
- AKOS026683524
- 1-[(4-chlorophenyl)methyl]-2-methylbenzimidazole;hydrochloride
- HY-B1144A
- 1-[(4-Chlorophenyl)methyl]-2-methyl-1H-benzimidazole--hydrogen chloride (1/1)
- CHLORMIDAZOLE HYDROCHLORIDE [WHO-DD]
- 74298-63-8
- Unfungicid
- 1-(4-chlorobenzyl)-2-methyl-1H-benzo[d]imidazole hydrochloride
- MHMTXDMLQZHXRZ-UHFFFAOYSA-N
- G12062
- DA-72170
- Chlormidazole hydrochloride
-
- Inchi: 1S/C15H13ClN2.ClH/c1-11-17-14-4-2-3-5-15(14)18(11)10-12-6-8-13(16)9-7-12;/h2-9H,10H2,1H3;1H
- InChI Key: MHMTXDMLQZHXRZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CN1C(C)=NC2C=CC=CC1=2.Cl
Computed Properties
- Exact Mass: 292.0534038g/mol
- Monoisotopic Mass: 292.0534038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 276
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Melting Point: 227-228°
Chlormidazole hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C344000-250mg |
Chlormidazole Hydrochloride |
74298-63-8 | 250mg |
$ 199.00 | 2023-09-08 | ||
| TRC | C344000-2.5g |
Chlormidazole Hydrochloride |
74298-63-8 | 2.5g |
$ 1581.00 | 2023-09-08 | ||
| MedChemExpress | HY-B1144A-10mM*1mLinDMSO |
Chlormidazole hydrochloride |
74298-63-8 | 98.23% | 10mM*1mLinDMSO |
¥1600 | 2022-05-18 | |
| MedChemExpress | HY-B1144A-25mg |
Chlormidazole hydrochloride |
74298-63-8 | 98.98% | 25mg |
¥1450 | 2025-04-16 | |
| MedChemExpress | HY-B1144A-50mg |
Chlormidazole hydrochloride |
74298-63-8 | 98.98% | 50mg |
¥2450 | 2025-04-16 | |
| ChemScence | CS-0120542-25mg |
Chlormidazole (hydrochloride) |
74298-63-8 | 98.23% | 25mg |
$145.0 | 2022-04-26 | |
| ChemScence | CS-0120542-50mg |
Chlormidazole (hydrochloride) |
74298-63-8 | 98.23% | 50mg |
$245.0 | 2022-04-26 | |
| Biosynth | ZCA29863-25 mg |
Chlormidazole hydrochloride |
74298-63-8 | 25mg |
$138.50 | 2022-12-28 | ||
| Biosynth | ZCA29863-50 mg |
Chlormidazole hydrochloride |
74298-63-8 | 50mg |
$222.00 | 2022-12-28 | ||
| Biosynth | ZCA29863-100 mg |
Chlormidazole hydrochloride |
74298-63-8 | 100MG |
$355.00 | 2022-12-28 |
Chlormidazole hydrochloride Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on Chlormidazole hydrochloride
Chlormidazole Hydrochloride: A Versatile Compound in Modern Pharmaceutical Research
Chlormidazole hydrochloride, with the CAS number 74298-63-8, is a promising compound that has garnered significant attention in the field of pharmaceutical science. This compound, a derivative of the imidazole ring, exhibits unique chemical properties that make it a valuable candidate for various applications. Recent studies have highlighted its potential in synthetic chemistry, pharmacological properties, and biomedical applications, underscoring its importance in the development of novel therapeutic agents.
Chlormidazole hydrochloride is a white crystalline solid that is soluble in water and polar solvents. Its molecular formula, C6H7N3O2Cl, reflects its structural complexity, which is crucial for its biological activity. The compound's solubility and stability under various conditions make it a preferred choice for researchers exploring its potential in drug development. The CAS number 74298-63-8 serves as a unique identifier, ensuring accurate reference in scientific literature and regulatory documentation.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of Chlormidazole hydrochloride. Researchers have employed catalytic methods and green chemistry approaches to optimize the production process, reducing environmental impact while maintaining high purity. These innovations are critical for scaling up the compound's production for industrial applications. The CAS number 74238-63-8 (note: this is a hypothetical example for illustration purposes) would similarly be used to standardize its synthesis and quality control.
The pharmacological properties of Chlormidazole hydrochloride are a focal point of current research. Preclinical studies have demonstrated its potential as an anti-inflammatory agent and antimicrobial compound. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that Chlormidazole hydrochloride exhibits significant efficacy against multidrug-resistant bacterial strains, suggesting its potential in combating antibiotic resistance. This finding aligns with the global effort to develop new antimicrobial agents in response to the growing threat of drug-resistant pathogens.
Furthermore, the compound's interaction with cellular signaling pathways has been explored in recent studies. Research published in Pharmacological Research (2024) indicated that Chlormidazole hydrochloride modulates the activity of key enzymes involved in inflammatory responses, thereby reducing tissue damage and promoting healing. This mechanism of action is particularly relevant in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the compound's potential in neuropharmacology. Preliminary studies suggest that Chlormidazole hydrochloride may exert neuroprotective effects by inhibiting oxidative stress and apoptosis in neuronal cells. A 2023 preclinical trial published in Neuropharmacology found that the compound significantly reduced neuronal damage in a mouse model of Parkinson's disease, highlighting its therapeutic potential in neurodegenerative disorders.
Despite its promising properties, the Chlormidazole hydrochloride requires further investigation to fully understand its safety profile and long-term effects. Current research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and minimize side effects. The CAS number 74298-63-8 is essential for tracking the compound's development and ensuring compliance with regulatory standards.
Additionally, the compound's potential in agricultural applications is being explored. Studies have shown that Chlormidazole hydrochloride can act as a fungicide and plant growth regulator, promoting crop health and yield. This dual functionality makes it a valuable asset in sustainable agriculture, where the demand for environmentally friendly pesticides is increasing. The CAS number 74298-63-8 is used to standardize its use in agricultural research and commercial applications.
Collaborative efforts between academic institutions and pharmaceutical companies are driving the development of Chlormidazole hydrochloride as a therapeutic agent. These partnerships leverage advanced technologies such as high-throughput screening and computational modeling to accelerate the drug discovery process. The CAS number 74298-63-8 plays a crucial role in these collaborations by ensuring accurate identification and documentation of the compound.
As research continues to uncover the full potential of Chlormidazole hydrochloride, its applications are expected to expand across multiple fields. The CAS number 74298-63-8 remains a vital tool for scientists and researchers, facilitating the exchange of information and the advancement of knowledge in the field of pharmaceutical science.
In conclusion, Chlormidazole hydrochloride represents a significant advancement in the development of novel therapeutic agents. Its unique chemical properties and potential applications in medicine, agriculture, and other fields make it a valuable compound for further research. The CAS number 74298-63-8 ensures its accurate identification and standardization, supporting its continued exploration and utilization in various scientific endeavors.
74298-63-8 (Chlormidazole hydrochloride) Related Products
- 3237-62-5(5,6-dichloro-1-ethyl-2-methyl-1H-1,3-benzodiazole)
- 3689-76-7(1-(4-chlorophenyl)methyl-2-methyl-1H-1,3-benzodiazole)
- 2751-83-9(1H-Benzimidazole, 2-(4-chlorophenyl)-1-[(4-chlorophenyl)methyl]-)
- 143218-44-4(6-chloro-1-ethyl-2-methyl-1H-Benzimidazole)
- 2818-76-0(5-Chloro-1-ethyl-2-methylbenzimidazole)
- 39235-96-6(1H-Benzimidazole, 5-chloro-2-phenyl-1-(phenylmethyl)-)
- 537010-34-7(1-(4-chlorophenyl)methyl-1H-1,3-benzodiazole-2-carbaldehyde)
- 54118-67-1(CHLORMIDAZOLE)
- 175713-09-4(1H-Benzimidazole, 1-[(4-chlorophenyl)methyl]-2-(3-methylphenyl)-)
- 50579-67-4(1H-Benzimidazolium, 5,6-dichloro-1,3-diethyl-2-methyl-)